Cas no 2229527-63-1 (1-amino-2-(3,4-dihydro-2H-1-benzopyran-3-yl)propan-2-ol)

• Product Name: 1-amino-2-(3,4-dihydro-2H-1-benzopyran-3-yl)propan-2-ol
• CAS No: 2229527-63-1
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6013419
• PubChem ID: 165662110
• Update Time: 2025-10-30

1-amino-2-(3,4-dihydro-2H-1-benzopyran-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(3,4-dihydro-2H-1-benzopyran-3-yl)propan-2-ol
• EN300-1774224
• 2229527-63-1

• Inchi： 1S/C12H17NO2/c1-12(14,8-13)10-6-9-4-2-3-5-11(9)15-7-10/h2-5,10,14H,6-8,13H2,1H3
• InChI Key： BBZPXDVEPSZYIG-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2CC(C1)C(C)(CN)O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-amino-2-(3,4-dihydro-2H-1-benzopyran-3-yl)propan-2-ol

Introduction to 1-amino-2-(3,4-dihydro-2H-1-benzopyran-3-yl)propan-2-ol (CAS No: 2229527-63-1)

1-amino-2-(3,4-dihydro-2H-1-benzopyran-3-yl)propan-2-ol, identified by its Chemical Abstracts Service (CAS) number 2229527-63-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural framework that combines an amino group, a propanol side chain, and a 3,4-dihydro-2H-1-benzopyran core, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of the benzopyran scaffold suggests possible biological activities, including interactions with biological targets such as enzymes and receptors, which are critical for developing therapeutic agents.

The structural motif of 1-amino-2-(3,4-dihydro-2H-1-benzopyran-3-yl)propan-2-ol positions it as a valuable intermediate in the synthesis of more complex molecules. The benzopyran ring system is well-known for its role in various natural products and pharmacologically active compounds, often contributing to properties such as solubility, metabolic stability, and binding affinity. In recent years, there has been growing interest in derivatives of this scaffold due to their demonstrated efficacy in preclinical studies targeting neurological disorders, inflammatory conditions, and other diseases.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 1-amino-2-(3,4-dihydro-2H-1-benzopyran-3-yl)propan-2-ol, making it more accessible for research purposes. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been employed to introduce functional groups with high precision. These synthetic strategies not only enhance the yield and purity of the compound but also allow for the exploration of structural diversity, which is essential for optimizing pharmacological properties.

The pharmacological potential of 1-amino-2-(3,4-dihydro-2H-1-benzopyran-3-yl)propan-2-ol has been explored in several contexts. Studies have indicated that modifications to the benzopyran core can influence binding interactions with biological targets. For instance, derivatives with enhanced solubility or improved metabolic stability have shown promise in models of neurodegenerative diseases. The amino and hydroxyl functional groups provide opportunities for further derivatization, allowing chemists to fine-tune properties such as receptor selectivity and pharmacokinetic behavior.

In the realm of drug discovery, the scaffold presented by 1-amino-2-(3,4-dihydro-2H-1-benzopyran-3-yloxy)propanalcohol serves as a versatile platform for generating novel compounds. Researchers have leveraged this structure to develop molecules with potential applications in treating conditions ranging from cancer to autoimmune diseases. The ability to modify key functional groups while maintaining the core benzopyran framework has led to the identification of several lead compounds that are now undergoing further investigation.

The synthesis of 1-amino-propanalcohol derivatives remains an active area of research due to their broad utility. Advances in computational chemistry have facilitated the design of new synthetic routes by predicting reaction outcomes and optimizing conditions for high yields. Additionally, biocatalytic methods have emerged as sustainable alternatives to traditional synthetic approaches, reducing waste and energy consumption without compromising on product quality.

From a medicinal chemistry perspective, the incorporation of heterocyclic rings like benzopyran into drug candidates has proven advantageous. These structures often exhibit enhanced binding affinity due to their ability to form multiple hydrogen bonds with biological targets. Furthermore, the rigid nature of benzopyran derivatives can improve drug-like properties such as bioavailability and resistance to metabolic degradation.

Future directions in the study of 1-amino-propanalcohol analogs may include exploring their role in modulating signaling pathways relevant to human health and disease. By synthesizing libraries of related compounds and screening them for biological activity, researchers can identify novel therapeutic agents with improved efficacy and reduced side effects. The integration of machine learning algorithms into virtual screening processes has also accelerated the identification of promising candidates for experimental validation.

In conclusion, 1-amino-propanalcohol derivatives, particularly those featuring a benzopyran moiety (CAS No: 2229527–63–1), represent a promising class of compounds with significant potential in pharmaceutical development. Their unique structural features offer opportunities for designing molecules with tailored biological activities. As synthetic methodologies continue to evolve and our understanding of biological systems deepens, 1-amino-propanalcohol analogs are poised to play an increasingly important role in addressing unmet medical needs.